Cas no 2680863-36-7 (3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid)
3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28271144
- 3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid
- 2680863-36-7
- 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C7H11NO4/c1-12-6(11)7(5(9)10)2-3-8-4-7/h8H,2-4H2,1H3,(H,9,10)
- InChI Key: CTWFWDGFKUISCO-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C(=O)O)CNCC1)=O
Computed Properties
- Exact Mass: 173.06880783g/mol
- Monoisotopic Mass: 173.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 75.6Ų
3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28271144-1g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 1g |
$699.0 | 2023-09-09 | ||
| Enamine | EN300-28271144-5g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 5g |
$2028.0 | 2023-09-09 | ||
| Enamine | EN300-28271144-10g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 10g |
$3007.0 | 2023-09-09 | ||
| Enamine | EN300-28271144-0.05g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-28271144-0.1g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-28271144-0.25g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-28271144-0.5g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28271144-1.0g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-28271144-2.5g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-28271144-5.0g |
3-(methoxycarbonyl)pyrrolidine-3-carboxylic acid |
2680863-36-7 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 |
3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid
Introduction to 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 2680863-36-7)
3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680863-36-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine family, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both a methoxycarbonyl group and a carboxylic acid moiety in its molecular structure imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.
The structural features of 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid contribute to its versatility in chemical transformations. The methoxycarbonyl group, also known as an ester group, is commonly utilized in the synthesis of more complex molecules, including peptides and other biologically active compounds. Meanwhile, the carboxylic acid functionality allows for further derivatization through esterification, amidation, or salt formation, broadening its utility in drug design and development.
In recent years, there has been growing interest in pyrrolidine derivatives due to their reported pharmacological properties. Studies have demonstrated that compounds containing the pyrrolidine scaffold exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid may contribute to these properties, making it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of novel therapeutic agents. The ability to modify both the methoxycarbonyl and carboxylic acid groups allows chemists to tailor the molecule's properties to specific biological targets. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization often involves iterative modifications to enhance potency, selectivity, and pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid's potential applications. These tools enable researchers to predict how modifications to the molecule might affect its biological activity, helping to guide experimental design more efficiently. Such computational approaches are increasingly integral to modern drug development, reducing the time and resources required to identify promising candidates.
The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are continually seeking innovative intermediates that can streamline synthetic pathways and improve yield. 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid fits well into this landscape, offering a versatile platform for developing new drugs with improved efficacy and reduced side effects.
Furthermore, the growing emphasis on green chemistry has spurred interest in developing synthetic routes that minimize waste and hazardous byproducts. The reactivity of 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid makes it amenable to such environmentally conscious approaches. For instance, catalytic methods can be employed to achieve desired transformations with high selectivity and minimal environmental impact.
Another area where this compound shows promise is in the field of peptidomimetics. Peptides are essential biomolecules with numerous therapeutic applications, but they often suffer from poor stability and bioavailability. By incorporating modified pyrrolidine residues into peptide analogs, researchers can enhance these properties while maintaining or even improving biological activity. The unique structural features of 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid make it an ideal candidate for such modifications.
The compound's role in drug development is not limited to small molecule therapeutics; it also has implications for biologics. The ability to introduce specific functional groups into larger biomolecules through conjugation or modification techniques opens up new possibilities for targeted therapies. This versatility underscores the importance of intermediates like 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid in advancing both small molecule and biologic drug discovery.
As research continues to uncover new biological pathways and therapeutic targets, the demand for specialized intermediates like 3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid is expected to grow. Its unique combination of structural features and reactivity positions it as a cornerstone in modern pharmaceutical chemistry. By leveraging its potential through innovative synthetic strategies and computational tools, scientists can accelerate the discovery of next-generation therapeutics that address unmet medical needs.
In conclusion,3-(Methoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 2680863-36-7) represents a significant advancement in pharmaceutical chemistry. Its structural versatility, coupled with its potential applications across multiple therapeutic areas, makes it a valuable asset in drug development pipelines. As research progresses and new methodologies emerge,this compound will continue to play a pivotal role in shaping the future of medicine.
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